3-(3,4-Difluorophenyl)propanoyl chloride

• CAS No.: 161712-76-1
• Molecular Formula: C9H7ClF2O
• Molecular Weight: 204.60 g/mol
• IUPAC Name: 3-(3,4-difluorophenyl)propanoyl chloride
• InChI: InChI=1S/C9H7ClF2O/c10-9(13)4-2-6-1-3-7(11)8(12)5-6/h1,3,5H,2,4H2
• InChI Key: DDDFLVOQZPSQPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCC(=O)Cl)F)F

Description

3-(3,4-Difluorophenyl)propanoyl chloride is a useful research compound. Its molecular formula is C9H7ClF2O and its molecular weight is 204.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a dichloromethane solution (200 mL) containing 3,4-difluorophenyl propionic acid (30.45 g, 163.6 mmol) and 2 drops of dimethylformamide was added oxalyl chloride (41.4 g, 327.1 mmol) over 20 min. The resulting solution was stirred for 24 hours at which time the solvent was removed in vacuo. The residual oil was then evaporated with toluene (˜100 mL) yielding 33.4 g of 3-(3,4-difluorophenyl)propanoyl chloride as a yellow liquid, which was taken directly into the next step.

Synthesis routes and methods II

Procedure details

To 0.27 mol of 3,4-difluorocinnamic acid dissolved in dichloroethane there are added 20 drops of dimethylformamide and 100 ml of thionyl chloride.